Cas no 4543-56-0 (5-Pyridoxolactone)
5-Pyridoxolactone Chemical and Physical Properties
Names and Identifiers
-
- 7-hydroxy-6-methyl-Furo[3,4-c]pyridin-3(1H)-one
- 2-methyl-3-hydroxy-4-hydroxymethyl-5-carboxypyridine lactone
- 5-Pyridoxolactone
- 7-hydroxy-6-methyl-1H-furo[3,4-c]pyridin-3-one
- 1,3-Dihydro-7-hydroxy-6-methyl-3-oxofuro< 3,4-c> pyridin
- 5-pyridoxic acid lactone
- 7-Hydroxy-6-methylfuro[3,4-c]pyridin-3(1H)-one
- CHEBI:2124
- Lacton von Pyridoxinsaeure-(5)
- NSC15983
- Pyracin-5
- 3-Carboxy-4-(hydroxymethyl)-5-hydroxy-6-methylpyridine lactone
- 5-Pyridoxic acid γ-lactone
- NSC 15983
- NSC 41813
-
- Inchi: 1S/C8H7NO3/c1-4-7(10)6-3-12-8(11)5(6)2-9-4/h2,10H,3H2,1H3
- InChI Key: PPAXBSPBIWBREI-UHFFFAOYSA-N
- SMILES: O1C(C2C=NC(C)=C(C=2C1)O)=O
Computed Properties
- Exact Mass: 165.04261
- Monoisotopic Mass: 165.043
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 59.4A^2
Experimental Properties
- Density: 1.448
- Boiling Point: 511.2°C at 760 mmHg
- Flash Point: 263°C
- Refractive Index: 1.625
- PSA: 59.42
- LogP: 0.76600
5-Pyridoxolactone Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: 26
-
Hazardous Material Identification:
- Storage Condition:−20°C
5-Pyridoxolactone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P997215-5mg |
5-Pyridoxolactone |
4543-56-0 | 5mg |
$173.00 | 2023-05-17 | ||
| TRC | P997215-25mg |
5-Pyridoxolactone |
4543-56-0 | 25mg |
$638.00 | 2023-05-17 | ||
| TRC | P997215-100mg |
5-Pyridoxolactone |
4543-56-0 | 100mg |
$1895.00 | 2023-05-17 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 08486-50MG |
5-Pyridoxolactone |
4543-56-0 | ≥98.5% (HPLC and enzymatic) | 50MG |
3531.26 | 2021-05-14 | |
| Enamine | EN300-370712-0.05g |
7-hydroxy-6-methyl-1H,3H-furo[3,4-c]pyridin-3-one |
4543-56-0 | 95.0% | 0.05g |
$625.0 | 2025-03-18 | |
| Enamine | EN300-370712-0.1g |
7-hydroxy-6-methyl-1H,3H-furo[3,4-c]pyridin-3-one |
4543-56-0 | 95.0% | 0.1g |
$930.0 | 2025-03-18 | |
| Enamine | EN300-370712-0.25g |
7-hydroxy-6-methyl-1H,3H-furo[3,4-c]pyridin-3-one |
4543-56-0 | 95.0% | 0.25g |
$1328.0 | 2025-03-18 | |
| Enamine | EN300-370712-0.5g |
7-hydroxy-6-methyl-1H,3H-furo[3,4-c]pyridin-3-one |
4543-56-0 | 95.0% | 0.5g |
$2093.0 | 2025-03-18 | |
| Enamine | EN300-370712-1.0g |
7-hydroxy-6-methyl-1H,3H-furo[3,4-c]pyridin-3-one |
4543-56-0 | 95.0% | 1.0g |
$2683.0 | 2025-03-18 | |
| 1PlusChem | 1P00DEHR-50mg |
2-METHYL-3-HYDROXY-4-HYDROXYMETHYL-5-CARBOXYPYRIDINE LACTONE |
4543-56-0 | 95% | 50mg |
$835.00 | 2024-05-02 |
5-Pyridoxolactone Related Literature
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
Additional information on 5-Pyridoxolactone
Recent Advances in the Study of 5-Pyridoxolactone (CAS: 4543-56-0) in Chemical Biology and Pharmaceutical Research
5-Pyridoxolactone (CAS: 4543-56-0), a derivative of vitamin B6, has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, known for its lactone structure, has been explored for its role in enzymatic reactions, metabolic pathways, and as a precursor for bioactive molecules. Recent studies have highlighted its utility in drug development, particularly in the synthesis of novel therapeutic agents targeting neurological disorders and metabolic diseases. This research brief aims to provide an overview of the latest findings related to 5-Pyridoxolactone, focusing on its chemical properties, biological activities, and potential therapeutic applications.
One of the key areas of interest in recent research is the enzymatic conversion of 5-Pyridoxolactone into active metabolites. Studies have demonstrated that this compound serves as a substrate for pyridoxal kinase, an enzyme critical for the biosynthesis of pyridoxal 5'-phosphate (PLP), the active form of vitamin B6. PLP is a cofactor for over 160 enzymatic reactions, including those involved in neurotransmitter synthesis and amino acid metabolism. The ability of 5-Pyridoxolactone to modulate PLP levels has implications for treating conditions such as epilepsy and Parkinson's disease, where PLP deficiency is often observed.
In addition to its role in PLP biosynthesis, 5-Pyridoxolactone has been investigated for its antioxidant properties. Recent in vitro studies have shown that this compound can scavenge reactive oxygen species (ROS) and protect cells from oxidative stress, a hallmark of aging and various chronic diseases. These findings suggest that 5-Pyridoxolactone could be developed as a therapeutic agent for conditions associated with oxidative damage, such as cardiovascular diseases and neurodegenerative disorders. Furthermore, its potential to enhance cellular antioxidant defenses makes it a promising candidate for adjuvant therapy in cancer treatment.
The synthesis and structural modification of 5-Pyridoxolactone have also been a focus of recent research. Advances in organic chemistry have enabled the development of novel derivatives with improved bioavailability and target specificity. For instance, researchers have synthesized fluorinated analogs of 5-Pyridoxolactone to enhance its metabolic stability and tissue penetration. These modifications have shown promising results in preclinical models, particularly in enhancing the compound's efficacy in crossing the blood-brain barrier, a critical factor for treating neurological conditions.
Another significant development is the exploration of 5-Pyridoxolactone's role in modulating gut microbiota. Emerging evidence suggests that this compound can influence the composition and function of gut bacteria, which play a crucial role in host metabolism and immune function. Studies have indicated that 5-Pyridoxolactone can promote the growth of beneficial bacteria while inhibiting pathogenic strains, thereby contributing to gut health and overall well-being. This dual action positions it as a potential therapeutic for gastrointestinal disorders and metabolic syndromes linked to dysbiosis.
In conclusion, recent research on 5-Pyridoxolactone (CAS: 4543-56-0) underscores its multifaceted role in chemical biology and pharmaceutical applications. From its involvement in PLP biosynthesis to its antioxidant properties and gut microbiota modulation, this compound offers a wide range of therapeutic possibilities. Future studies should focus on translating these findings into clinical applications, particularly in addressing unmet medical needs in neurology, metabolism, and oncology. The continued exploration of its derivatives and mechanisms of action will undoubtedly yield further insights into its potential as a versatile bioactive molecule.
4543-56-0 (5-Pyridoxolactone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)